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SAP S/4HANA Data Migration Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experimenting with

data migration to SAP S/4HANA in a lab environment.

Troubleshooting Guides
Issue: Data Migration Cockpit (LTMC/Fiori App) Errors
Q1: I am encountering errors during the simulation or migration phase in the Migration Cockpit.

How can I identify and resolve these?

A1: Errors in the Migration Cockpit are common and are often related to data quality or

configuration issues.[1] The key is to systematically analyze the error messages provided by

the tool.

Experimental Protocol: Migration Cockpit Error Resolution

Analyze Error Messages: In the Migration Cockpit, navigate to the "Messages" tab for your

migration object. The system will provide a log of errors and warnings.[1][2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12363705?utm_src=pdf-interest
https://community.sap.com/t5/technology-blog-posts-by-members/tutorial-using-the-sap-s-4hana-migration-cockpit-app-step-by-step/ba-p/14016874
https://community.sap.com/t5/technology-blog-posts-by-members/tutorial-using-the-sap-s-4hana-migration-cockpit-app-step-by-step/ba-p/14016874
https://community.sap.com/t5/enterprise-resource-planning-blog-posts-by-members/step-by-step-guide-to-data-migration-cockpit-in-sap-s-4hana-public-cloud/ba-p/14111046
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Download Error Details: For a detailed analysis, download the error file. This file can be

opened in Excel and will show the specific instances and corresponding error messages.

Identify Root Cause: Common error categories include:

Data Formatting Issues: Incorrect date formats, data types, or field lengths in the source

templates.

Missing Mandatory Data: Leaving mandatory fields in the template blank.

Configuration Mismatches: Discrepancies between the data in the template and the

configuration in the target S/4HANA system (e.g., a cost center that does not exist).

Authorization Errors: The user running the migration lacks the necessary authorizations in

the target system.

Correct the Data: Based on the error analysis, correct the data in your source templates.

Re-run Simulation: Upload the corrected file and run the simulation again to ensure the

errors are resolved.

Execute Migration: Once the simulation is error-free, proceed with the data migration.

Logical Workflow for Migration Cockpit Error Resolution
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Caption: Troubleshooting workflow for SAP S/4HANA Migration Cockpit errors.
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Issue: Poor Data Quality and Inconsistencies
Q2: My data migration is failing due to "messy" or inconsistent data. What is the best practice

for data cleansing in a lab environment?

A2: Poor data quality is a primary reason for migration project failures.[3][4] A systematic

approach to data cleansing and validation is crucial for a successful migration.

Experimental Protocol: Data Cleansing and Validation

Data Profiling: Before migration, analyze the source data to identify quality issues such as

duplicates, incomplete records, and outdated information.

Data Cleansing:

Remove Duplicates: Identify and eliminate duplicate records for key data objects like

materials, customers, and vendors.

Correct Inaccuracies: Fix incorrect or inconsistent data entries.

Complete Missing Data: Fill in any missing mandatory information.

Data Transformation: Convert the cleansed data into the format required by the SAP

S/4HANA migration templates.

Pre-load Validation: Before loading the data into S/4HANA, perform a validation check to

ensure it meets the system's requirements. This can be done by running a simulation in the

Migration Cockpit.[5]

Post-load Validation: After the data is loaded, verify its accuracy and completeness in the

S/4HANA system.[5] This can involve comparing record counts and spot-checking individual

records.

Data Quality and Migration Success Rates
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Metric Industry Benchmark
Impact of Poor Data
Quality

Migration Project Failure Rate Often cited at over 60-70%[3]
Increased likelihood of budget

and timeline overruns.

Duplicate Vendor Records
Can be as high as 30% before

cleansing[3]

Can lead to procurement

inefficiencies and payment

errors.

Data-Related Go-Live Issues
A significant cause of post-

migration problems

Can disrupt business

processes and require costly

rework.

Frequently Asked Questions (FAQs)
Q3: What are the most common challenges encountered during an SAP S/4HANA data

migration?

A3: The most common challenges include:

Data Quality: Migrating inaccurate, incomplete, or duplicate data.[4]

Lack of a Clear Plan: Insufficient planning regarding scope, timelines, and responsibilities.[4]

Custom Code: Existing custom code in legacy systems may not be compatible with

S/4HANA.[4]

Inadequate Testing: Insufficient or rushed testing of the migrated data and processes.

Lack of Skilled Resources: Not having a team with the right expertise for the migration.

Q4: How can I ensure the performance of the S/4HANA system is not negatively impacted after

data migration?

A4: To avoid performance degradation, consider the following:

Data Archiving: Archive historical data that is not required for daily operations to reduce the

database size.
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Code Optimization: Review and optimize any custom code for performance on the HANA in-

memory database.

Performance Testing: Conduct thorough performance testing with realistic data volumes to

identify and address any bottlenecks before go-live.

Monitoring: Continuously monitor system performance after migration to proactively address

any issues.[4]

Q5: What is the difference between the "Migrate Data Using Staging Tables" and "Migrate Data

Directly from SAP System" approaches in the Migration Cockpit?

A5:

Migrate Data Using Staging Tables: This approach involves populating predefined staging

tables with your source data. This method is flexible and can be used for migrating data from

both SAP and non-SAP systems. You can use ETL tools to populate these tables.

Migrate Data Directly from SAP System: This approach allows for a direct transfer of data

from an existing SAP ERP system to S/4HANA. It simplifies the migration process for SAP-

to-SAP scenarios.

Data Migration Approach Selection
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Direct Transfer
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Non-SAP System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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